Cas no 1804444-59-4 (6-Chloro-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid)

• Product Name: 6-Chloro-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid
• CAS No: 1804444-59-4
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4869570
• Update Time: 2025-10-28

6-Chloro-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid

• Inchi： 1S/C8H5ClF3NO2/c9-5-1-3(10)7(8(11)12)4(13-5)2-6(14)15/h1,8H,2H2,(H,14,15)
• InChI Key： AEYLFKLDVPHTDW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(F)F)C(CC(=O)O)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 6-Chloro-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid

6-Chloro-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid (CAS No. 1804444-59-4): An Emerging Compound in Medicinal Chemistry

6-Chloro-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid (CAS No. 1804444-59-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its chlorine, fluorine, and difluoromethyl substituents, exhibits a high degree of chemical stability and biological activity, making it a promising candidate for drug development.

The chlorine and fluorine atoms in the structure of 6-Chloro-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid play crucial roles in modulating its pharmacological properties. The presence of these halogens can enhance the lipophilicity of the molecule, thereby improving its ability to cross biological membranes and reach target sites within the body. Additionally, the difluoromethyl group, a key feature of this compound, contributes to its metabolic stability and resistance to enzymatic degradation, which are essential for maintaining therapeutic efficacy over extended periods.

Recent studies have explored the potential of 6-Chloro-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound possesses potent anti-inflammatory properties, which can be attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 6-Chloro-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid could be a valuable addition to the arsenal of anti-inflammatory drugs.

Another area of interest is the use of 6-Chloro-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid in cancer therapy. Preliminary studies have indicated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this cytotoxic effect is believed to involve the induction of apoptosis through the activation of caspase pathways. Furthermore, 6-Chloro-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid has been shown to inhibit angiogenesis, a critical process in tumor growth and metastasis, by suppressing the expression of vascular endothelial growth factor (VEGF).

In addition to its direct therapeutic effects, 6-Chloro-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid has also been investigated as a lead compound for the development of novel prodrugs. Prodrugs are biologically inactive derivatives that are converted into their active forms within the body through metabolic processes. By modifying the structure of 6-Chloro-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid, researchers aim to enhance its pharmacokinetic properties, such as solubility and bioavailability, while maintaining or even improving its therapeutic efficacy.

The synthesis of 6-Chloro-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2-chloroacetyl chloride with 3-difluoromethylpyridine followed by fluorination and chlorination steps. Advances in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound on a larger scale.

To further validate its potential as a therapeutic agent, extensive preclinical studies are currently underway to evaluate the safety and efficacy of 6-Chloro-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid. These studies include in vitro assays using cell lines and animal models to assess pharmacological activity, toxicity profiles, and pharmacokinetics. Preliminary results have been promising, with no significant adverse effects observed at therapeutic doses.

In conclusion, 6-Chloro-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid (CAS No. 1804444-59-4) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development as a potential therapeutic agent for inflammatory diseases and cancer. As ongoing studies continue to uncover new insights into its mechanisms of action and optimize its properties, 6-Chloro-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid is poised to play a significant role in advancing medical treatments.